Cas no 2034587-97-6 (3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea)

3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea structure
2034587-97-6 structure
Product Name:3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea
CAS No:2034587-97-6
MF:C16H18N4O3S
MW:346.404121875763
CID:6107738
PubChem ID:119101361
Update Time:2024-01-10

3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea
    • 1-(1,3-dimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)-3-(3-methylphenyl)urea
    • F6510-2848
    • 2034587-97-6
    • AKOS026692567
    • 1-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(m-tolyl)urea
    • Inchi: 1S/C16H18N4O3S/c1-11-5-4-6-12(9-11)17-16(21)18-13-7-8-14-15(10-13)20(3)24(22,23)19(14)2/h4-10H,1-3H3,(H2,17,18,21)
    • InChI Key: HJPIPCVZJICWSN-UHFFFAOYSA-N
    • SMILES: S1(N(C)C2C=CC(=CC=2N1C)NC(NC1C=CC=C(C)C=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 346.10996162g/mol
  • Monoisotopic Mass: 346.10996162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 90.1Ų

3-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)-1-(3-methylphenyl)urea Pricemore >>

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F6510-2848-10mg
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